Cas no 1216429-25-2 (AGN 193109-d7)
AGN 193109-d7 is a deuterated analog of the retinoic acid receptor (RAR) antagonist AGN 193109, where seven hydrogen atoms are replaced with deuterium. This isotopic modification enhances metabolic stability, potentially prolonging its half-life and improving pharmacokinetic properties in research applications. As a selective RAR antagonist, it competitively inhibits retinoic acid signaling, making it a valuable tool for studying retinoid receptor pathways in developmental biology, dermatology, and oncology research. The deuterium substitution reduces susceptibility to cytochrome P450-mediated degradation while maintaining high binding affinity for RARs. Its improved stability allows for more consistent experimental results in cell-based assays and animal studies. AGN 193109-d7 is particularly useful in mechanistic studies of retinoid function and in exploring therapeutic strategies targeting RAR-dependent processes.
AGN 193109-d7 structure
Product Name:AGN 193109-d7
CAS No:1216429-25-2
MF:C28H24O2
MW:392.488967895508
CID:4555102
PubChem ID:57369220
Update Time:2025-07-02
AGN 193109-d7 Chemical and Physical Properties
Names and Identifiers
-
- AGN 193109-d7
- 4-[2-[5,6-Dihydro-5,5-diMethyl-8-(4-Methylphenyl-d7)-2-naphthalenyl]ethynyl]benzoic Acid
- CD 3106-d7
- 1216429-25-2
- CS-0081802
- J-010753
- CID 57369220
- HY-U00449S
- 4-[2-[5,5-dimethyl-8-[2,3,5,6-tetradeuterio-4-(trideuteriomethyl)phenyl]-6H-naphthalen-2-yl]ethynyl]benzoic acid
- 4-[2-[5,5-Dimethyl-8-[2,3,5,6-tetradeuterio-4-(trideuteriomethyl)phenyl]-6H-naphthalen-2-yl]ethynyl]benzoic acid; 4-[2-[5,6-Dihydro-5,5-dimethyl-8-(4-methylphenyl)-2-naphthalenyl]ethynyl]benzoic acid D7 (4-toluenyl-D7); AGN 193109-d7; CD 3106-d7
-
- Inchi: 1S/C28H24O2/c1-19-4-11-22(12-5-19)24-16-17-28(2,3)26-15-10-21(18-25(24)26)7-6-20-8-13-23(14-9-20)27(29)30/h4-5,8-16,18H,17H2,1-3H3,(H,29,30)
- InChI Key: NCEQLLNVRRTCKJ-UHFFFAOYSA-N
- SMILES: c12C(C)(C)CC=C(c3ccc(C)cc3)c1cc(C#Cc1ccc(C(O)=O)cc1)cc2
Computed Properties
- Exact Mass: 399.221567226g/mol
- Monoisotopic Mass: 399.221567226g/mol
- Isotope Atom Count: 7
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 716
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.2±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 564.5±50.0 °C at 760 mmHg
- Flash Point: 257.1±24.8 °C
- Vapor Pressure: No data available
AGN 193109-d7 Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ° C, -4 ° C is better
AGN 193109-d7 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A427002-1mg |
AGN 193109-d7 |
1216429-25-2 | 1mg |
$ 224.00 | 2023-09-09 | ||
| TRC | A427002-10mg |
AGN 193109-d7 |
1216429-25-2 | 10mg |
$ 1694.00 | 2023-09-09 | ||
| ChemScence | CS-0081802-10mg |
AGN 193109-d7 |
1216429-25-2 | 10mg |
$0.0 | 2022-04-28 | ||
| ChemScence | CS-0081802-1mg |
AGN 193109-d7 |
1216429-25-2 | 1mg |
$0.0 | 2022-04-28 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A874230-50mg |
AGN 193109-d7 |
1216429-25-2 | BR | 50mg |
5,145.00 | 2021-05-17 | |
| 1PlusChem | 1P009ZLJ-1mg |
AGN 193109-d7 |
1216429-25-2 | ≥99% deuterated forms (d1-d7). | 1mg |
$369.00 | 2023-12-25 | |
| A2B Chem LLC | AE65239-1mg |
AGN 193109-d7 |
1216429-25-2 | ≥99% deuterated forms (d1-d7). | 1mg |
$275.00 | 2024-04-20 |
AGN 193109-d7 Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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